Cas no 140215-97-0 (Phenol, 4-methyl-2,6-bis(4-morpholinylmethyl)-)

Phenol, 4-methyl-2,6-bis(4-morpholinylmethyl)- structure
140215-97-0 structure
Product name:Phenol, 4-methyl-2,6-bis(4-morpholinylmethyl)-
CAS No:140215-97-0
MF:C17H26N2O3
MW:306.39994
CID:1287504
PubChem ID:231902

Phenol, 4-methyl-2,6-bis(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-methyl-2,6-bis(4-morpholinylmethyl)-
    • 4-methyl-2,6-bis(morpholin-4-ylmethyl)phenol
    • NSC28723
    • 4-Methyl-2,6-bis(4-morpholinylmethyl)phenol #
    • Oprea1_424381
    • SCHEMBL11822627
    • 4-Methyl-2,6-bis(4-morpholinylmethyl)phenol
    • NSC-28723
    • CBDivE_008209
    • 2,6-Bis(morpholinomethyl)-4-methylphenol
    • 140215-97-0
    • DTXSID10282916
    • NTGYNTJBSPQRCF-UHFFFAOYSA-N
    • Phenol, 4-methyl-2,6-bis(4-morpholylmethyl)-
    • Inchi: InChI=1S/C17H26N2O3/c1-14-10-15(12-18-2-6-21-7-3-18)17(20)16(11-14)13-19-4-8-22-9-5-19/h10-11,20H,2-9,12-13H2,1H3
    • InChI Key: NTGYNTJBSPQRCF-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=C1)CN2CCOCC2)O)CN3CCOCC3

Computed Properties

  • Exact Mass: 306.19448
  • Monoisotopic Mass: 306.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.17

Phenol, 4-methyl-2,6-bis(4-morpholinylmethyl)- Related Literature

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